Cas no 81224-03-5 (3H-Thieno[2,3-d]-1,3-diazepine, 3-benzoyl-2,5-dimethyl-)

• Product name: 3H-Thieno[2,3-d]-1,3-diazepine, 3-benzoyl-2,5-dimethyl-
• CAS No: 81224-03-5
• MF: C₁₆H₁₄N₂OS
• MW: 282.360162258148
• CID: 704300
• PubChem ID: 13226184

3H-Thieno[2,3-d]-1,3-diazepine, 3-benzoyl-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Thieno[2,3-d]-1,3-diazepine, 3-benzoyl-2,5-dimethyl-
• (2,5-dimethylthieno[2,3-d][1,3]diazepin-3-yl)-phenylmethanone
• DTXSID70530046
• (2,5-Dimethyl-3H-thieno[2,3-d][1,3]diazepin-3-yl)(phenyl)methanone
• 81224-03-5

• Inchi： InChI=1S/C16H14N2OS/c1-11-10-18(16(19)13-6-4-3-5-7-13)12(2)17-15-14(11)8-9-20-15/h3-10H,1-2H3
• InChI Key： OUSFNKJDRNGTDK-UHFFFAOYSA-N
• SMILES： CC1=CN(C(=NC2=C1C=CS2)C)C(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 282.08268425g/mol
• Monoisotopic Mass: 282.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.9Ų
• XLogP3: 2.9